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Compound of Interest

Compound Name: 2-Hydroxy-6-methylnicotinic acid

Cat. No.: B1347064

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed, step-by-step procedures for the safe disposal of 2-Hydroxy-6-
methylnicotinic acid, ensuring compliance with safety regulations and minimizing
environmental impact.

Hazard and Safety Summary

2-Hydroxy-6-methylnicotinic acid is classified as a substance that causes skin and serious
eye irritation[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must be worn
during handling and disposal.

Hazard Classification Description

Skin Corrosion/Irritation Category 2[1][2]

Serious Eye Damage/Irritation Category 2[1][2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2]

Personal Protective Equipment (PPE) during Disposal:

» Hand Protection: Wear protective gloves[1].

o Eye Protection: Use safety glasses or a face shield[1].
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» Respiratory Protection: In case of dust formation, use a dust respirator[1].
» Skin and Body Protection: Wear protective clothing and boots as needed[1].

Step-by-Step Disposal Procedure

The primary principle for the disposal of 2-Hydroxy-6-methylnicotinic acid is to treat it as
hazardous chemical waste. It should not be disposed of in regular trash or washed down the
drain[4].

e Collection of Waste:

o Collect surplus and non-recyclable 2-Hydroxy-6-methylnicotinic acid in a dedicated,
properly labeled, and sealed container.

o For spills, carefully sweep the solid material to avoid creating dust and place it into a
suitable, closed container for disposal[1][4].

» Contacting a Licensed Disposal Service:

o The disposal of this chemical must be handled by a licensed professional waste disposal
service or an approved waste disposal plant[2][3][4][5].

o Consult your institution's Environmental Health and Safety (EHS) office to arrange for
pickup and disposal.

» Disposal Methods:

o One approved method of disposal is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and
scrubber system[1].

o Always observe all federal, state, and local environmental regulations when disposing of
this substance[1].

o Disposal of Contaminated Packaging:
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o Any packaging that has come into contact with 2-Hydroxy-6-methylnicotinic acid should
be treated as hazardous waste and disposed of in the same manner as the unused
product[4].

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate Personnel: Ensure unprotected personnel are moved to a safe area[4].

Ensure Adequate Ventilation: Use appropriate ventilation to control dust[4].

Containment: Prevent the material from entering drains or waterways[4].

Cleanup:
o Wearing appropriate PPE, sweep up the spilled material without creating dust[4].

o Place the collected material into a suitable, closed container for disposal[4].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxy-6-methylnicotinic acid.
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Caption: Disposal workflow for 2-Hydroxy-6-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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